N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-3-oxazolidinyl)phenyl]methyl]-2'-spiro[indole-3,5'-oxolane]yl]-N-(phenylmethyl)acetamide
Catalog No.
S655368
CAS No.
M.F
C42H47N3O7Si
M. Wt
733.9 g/mol
Availability
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Product Name
N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-3-oxazolidinyl)phenyl]methyl]-2'-spiro[indole-3,5'-oxolane]yl]-N-(phenylmethyl)acetamide
IUPAC Name
N-benzyl-N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-1,3-oxazolidin-3-yl)phenyl]methyl]spiro[indole-3,5'-oxolane]-2'-yl]acetamide
Molecular Formula
C42H47N3O7Si
Molecular Weight
733.9 g/mol
InChI
InChI=1S/C42H47N3O7Si/c1-29-39(53(3,4)34-20-18-33(50-2)19-21-34)37(26-38(47)43(22-24-46)27-30-10-6-5-7-11-30)52-42(29)35-12-8-9-13-36(35)45(40(42)48)28-31-14-16-32(17-15-31)44-23-25-51-41(44)49/h5-21,29,37,39,46H,22-28H2,1-4H3/t29-,37+,39-,42+/m0/s1
InChI Key
CABDNGHWHLNZPZ-ROOVVSHOSA-N
Canonical SMILES
CC1C(C(OC12C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)N5CCOC5=O)CC(=O)N(CCO)CC6=CC=CC=C6)[Si](C)(C)C7=CC=C(C=C7)OC
Isomeric SMILES
C[C@H]1[C@@H]([C@H](O[C@@]12C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)N5CCOC5=O)CC(=O)N(CCO)CC6=CC=CC=C6)[Si](C)(C)C7=CC=C(C=C7)OC
Description
N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-3-oxazolidinyl)phenyl]methyl]-2'-spiro[indole-3,5'-oxolane]yl]-N-(phenylmethyl)acetamide is a member of indoles.
Wikipedia
N-(2-hydroxyethyl)-2-[(2'R,3R,3'S,4'R)-3'-[(4-methoxyphenyl)-dimethylsilyl]-4'-methyl-2-oxo-1-[[4-(2-oxo-3-oxazolidinyl)phenyl]methyl]-2'-spiro[indole-3,5'-oxolane]yl]-N-(phenylmethyl)acetamide
Dates
Modify: 2023-07-20
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